Cas no 894889-77-1 (N-(2-ethylphenyl)-2-3-(3-methoxybenzoyl)-7-methyl-4-oxo-1,4-dihydro-1,8-naphthyridin-1-ylacetamide)
N-(2-ethylphenyl)-2-3-(3-methoxybenzoyl)-7-methyl-4-oxo-1,4-dihydro-1,8-naphthyridin-1-ylacetamide Chemical and Physical Properties
Names and Identifiers
-
- N-(2-ethylphenyl)-2-(3-(3-methoxybenzoyl)-7-methyl-4-oxo-1,8-naphthyridin-1(4H)-yl)acetamide
- F3411-1728
- N-(2-ethylphenyl)-2-[3-(3-methoxybenzoyl)-7-methyl-4-oxo-1,8-naphthyridin-1-yl]acetamide
- AKOS001950445
- N-(2-ethylphenyl)-2-[3-(3-methoxybenzoyl)-7-methyl-4-oxo-1,4-dihydro-1,8-naphthyridin-1-yl]acetamide
- 894889-77-1
- N-(2-Ethylphenyl)-3-(3-methoxybenzoyl)-7-methyl-4-oxo-1,8-naphthyridine-1(4H)-acetamide
- N-(2-ethylphenyl)-2-3-(3-methoxybenzoyl)-7-methyl-4-oxo-1,4-dihydro-1,8-naphthyridin-1-ylacetamide
-
- Inchi: 1S/C27H25N3O4/c1-4-18-8-5-6-11-23(18)29-24(31)16-30-15-22(25(32)19-9-7-10-20(14-19)34-3)26(33)21-13-12-17(2)28-27(21)30/h5-15H,4,16H2,1-3H3,(H,29,31)
- InChI Key: HZQVIPBWUDEZBC-UHFFFAOYSA-N
- SMILES: N1(CC(NC2=CC=CC=C2CC)=O)C2C(=CC=C(C)N=2)C(=O)C(C(=O)C2=CC=CC(OC)=C2)=C1
Computed Properties
- Exact Mass: 455.18450629g/mol
- Monoisotopic Mass: 455.18450629g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 34
- Rotatable Bond Count: 7
- Complexity: 797
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.6
- Topological Polar Surface Area: 88.6Ų
Experimental Properties
- Density: 1.276±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- Boiling Point: 693.1±55.0 °C(Predicted)
- pka: 13.08±0.70(Predicted)
N-(2-ethylphenyl)-2-3-(3-methoxybenzoyl)-7-methyl-4-oxo-1,4-dihydro-1,8-naphthyridin-1-ylacetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F3411-1728-2μmol |
N-(2-ethylphenyl)-2-[3-(3-methoxybenzoyl)-7-methyl-4-oxo-1,4-dihydro-1,8-naphthyridin-1-yl]acetamide |
894889-77-1 | 2μmol |
$57.0 | 2023-09-10 | ||
| Life Chemicals | F3411-1728-5μmol |
N-(2-ethylphenyl)-2-[3-(3-methoxybenzoyl)-7-methyl-4-oxo-1,4-dihydro-1,8-naphthyridin-1-yl]acetamide |
894889-77-1 | 5μmol |
$63.0 | 2023-09-10 | ||
| Life Chemicals | F3411-1728-10μmol |
N-(2-ethylphenyl)-2-[3-(3-methoxybenzoyl)-7-methyl-4-oxo-1,4-dihydro-1,8-naphthyridin-1-yl]acetamide |
894889-77-1 | 10μmol |
$69.0 | 2023-09-10 | ||
| Life Chemicals | F3411-1728-20μmol |
N-(2-ethylphenyl)-2-[3-(3-methoxybenzoyl)-7-methyl-4-oxo-1,4-dihydro-1,8-naphthyridin-1-yl]acetamide |
894889-77-1 | 20μmol |
$79.0 | 2023-09-10 | ||
| Life Chemicals | F3411-1728-1mg |
N-(2-ethylphenyl)-2-[3-(3-methoxybenzoyl)-7-methyl-4-oxo-1,4-dihydro-1,8-naphthyridin-1-yl]acetamide |
894889-77-1 | 1mg |
$54.0 | 2023-09-10 | ||
| Life Chemicals | F3411-1728-2mg |
N-(2-ethylphenyl)-2-[3-(3-methoxybenzoyl)-7-methyl-4-oxo-1,4-dihydro-1,8-naphthyridin-1-yl]acetamide |
894889-77-1 | 2mg |
$59.0 | 2023-09-10 | ||
| Life Chemicals | F3411-1728-3mg |
N-(2-ethylphenyl)-2-[3-(3-methoxybenzoyl)-7-methyl-4-oxo-1,4-dihydro-1,8-naphthyridin-1-yl]acetamide |
894889-77-1 | 3mg |
$63.0 | 2023-09-10 | ||
| Life Chemicals | F3411-1728-4mg |
N-(2-ethylphenyl)-2-[3-(3-methoxybenzoyl)-7-methyl-4-oxo-1,4-dihydro-1,8-naphthyridin-1-yl]acetamide |
894889-77-1 | 4mg |
$66.0 | 2023-09-10 | ||
| Life Chemicals | F3411-1728-5mg |
N-(2-ethylphenyl)-2-[3-(3-methoxybenzoyl)-7-methyl-4-oxo-1,4-dihydro-1,8-naphthyridin-1-yl]acetamide |
894889-77-1 | 5mg |
$69.0 | 2023-09-10 | ||
| Life Chemicals | F3411-1728-10mg |
N-(2-ethylphenyl)-2-[3-(3-methoxybenzoyl)-7-methyl-4-oxo-1,4-dihydro-1,8-naphthyridin-1-yl]acetamide |
894889-77-1 | 10mg |
$79.0 | 2023-09-10 |
N-(2-ethylphenyl)-2-3-(3-methoxybenzoyl)-7-methyl-4-oxo-1,4-dihydro-1,8-naphthyridin-1-ylacetamide Related Literature
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
Additional information on N-(2-ethylphenyl)-2-3-(3-methoxybenzoyl)-7-methyl-4-oxo-1,4-dihydro-1,8-naphthyridin-1-ylacetamide
Comprehensive Overview of N-(2-ethylphenyl)-2-3-(3-methoxybenzoyl)-7-methyl-4-oxo-1,4-dihydro-1,8-naphthyridin-1-ylacetamide (CAS No. 894889-77-1)
The compound N-(2-ethylphenyl)-2-3-(3-methoxybenzoyl)-7-methyl-4-oxo-1,4-dihydro-1,8-naphthyridin-1-ylacetamide, identified by its CAS No. 894889-77-1, is a specialized organic molecule with significant potential in pharmaceutical and biochemical research. Its complex structure, featuring a 1,8-naphthyridine core and a methoxybenzoyl moiety, makes it a subject of interest for drug discovery and development. Researchers are particularly intrigued by its potential applications in targeting specific enzymatic pathways, which aligns with current trends in precision medicine and personalized therapeutics.
In recent years, the demand for novel small-molecule inhibitors has surged, driven by advancements in cancer research and neurodegenerative disease studies. The 1,8-naphthyridine scaffold, present in this compound, is known for its bioactivity and has been explored in the development of kinase inhibitors and anti-inflammatory agents. This has led to increased searches for terms like "1,8-naphthyridine derivatives" and "methoxybenzoyl compounds" in scientific databases, reflecting the growing interest in such structures.
The N-(2-ethylphenyl) side chain in this molecule further enhances its lipophilicity, potentially improving its bioavailability and membrane permeability. This characteristic is critical for drug delivery systems, a hot topic in modern pharmacology. With the rise of AI-driven drug design, compounds like CAS No. 894889-77-1 are being scrutinized for their structure-activity relationships (SAR), a frequent search query among medicinal chemists.
Another area of interest is the compound's 4-oxo-1,4-dihydro segment, which is often associated with antioxidant properties. Given the increasing focus on oxidative stress and its role in aging and chronic diseases, this feature makes the compound relevant to current health trends. Searches for "oxo-dihydro compounds" and "antioxidant mechanisms" have spiked, indicating a broader shift toward understanding redox biology.
From a synthetic chemistry perspective, the 7-methyl group in this compound offers opportunities for further derivatization, a key strategy in lead optimization. This aligns with the industry's push toward fragment-based drug discovery, another popular search term. The compound's acetamide linkage also provides a versatile handle for chemical modifications, making it a valuable scaffold for library design.
In summary, N-(2-ethylphenyl)-2-3-(3-methoxybenzoyl)-7-methyl-4-oxo-1,4-dihydro-1,8-naphthyridin-1-ylacetamide (CAS No. 894889-77-1) represents a multifaceted tool for researchers exploring drug discovery, enzyme inhibition, and molecular targeting. Its structural features resonate with contemporary scientific inquiries, ensuring its relevance in both academic and industrial settings.
894889-77-1 (N-(2-ethylphenyl)-2-3-(3-methoxybenzoyl)-7-methyl-4-oxo-1,4-dihydro-1,8-naphthyridin-1-ylacetamide) Related Products
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)